Cas no 941893-89-6 (N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl-N'-2-(4-sulfamoylphenyl)ethylethanediamide)

• Product Name: N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl-N'-2-(4-sulfamoylphenyl)ethylethanediamide
• CAS No: 941893-89-6
• MF: C₂₃H₂₈N₄O₅S
• MW: 472.557224273682
• CID: 5499880
• Update Time: 2025-07-15

N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl-N'-2-(4-sulfamoylphenyl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-7-yl]-N-[2-(4-sulfamoylphenyl)ethyl]oxamide
• Ethanediamide, N1-[2-[4-(aminosulfonyl)phenyl]ethyl]-N2-[1,2,3,4-tetrahydro-1-(2-methyl-1-oxopropyl)-7-quinolinyl]-
• N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl-N'-2-(4-sulfamoylphenyl)ethylethanediamide

• Inchi： 1S/C23H28N4O5S/c1-15(2)23(30)27-13-3-4-17-7-8-18(14-20(17)27)26-22(29)21(28)25-12-11-16-5-9-19(10-6-16)33(24,31)32/h5-10,14-15H,3-4,11-13H2,1-2H3,(H,25,28)(H,26,29)(H2,24,31,32)
• InChI Key： SQWVMMMYXHOVTO-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(S(N)(=O)=O)C=C1)(=O)C(NC1=CC2=C(C=C1)CCCN2C(=O)C(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl-N'-2-(4-sulfamoylphenyl)ethylethanediamide

Introduction to N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl-N'-2-(4-sulfamoylphenyl)ethylethanediamide (CAS No. 941893-89-6)

N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl-N'-2-(4-sulfamoylphenyl)ethylethanediamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 941893-89-6, represents a sophisticated molecular architecture that combines a tetrahydroquinoline scaffold with functionalized amide groups. The presence of a 2-methylpropanoyl side chain and a 4-sulfamoylphenyl moiety introduces unique electronic and steric properties, making it a valuable candidate for various biochemical applications.

The structural design of this molecule is particularly noteworthy due to its potential to interact with biological targets in a highly specific manner. The tetrahydroquinoline core is a well-documented pharmacophore in medicinal chemistry, known for its ability to modulate enzyme activity and receptor binding. In particular, derivatives of tetrahydroquinoline have been extensively studied for their roles in treating neurological disorders, infectious diseases, and cancer. The incorporation of the N'-2-(4-sulfamoylphenyl)ethylethanediamide group further enhances the compound's versatility by introducing polar and charged functionalities that can improve solubility and binding affinity.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such complex molecules. Studies have demonstrated that the electronic properties of the sulfamoyl group can significantly influence the compound's interactions with proteins and nucleic acids. This has led to the exploration of N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl-N'-2-(4-sulfamoylphenyl)ethylethanediamide as a potential lead compound in drug discovery initiatives aimed at developing novel therapeutics.

In vitro studies have begun to uncover the mechanistic aspects of this compound's interaction with biological systems. The amide linkages in its structure suggest potential roles as a protease inhibitor or as a modulator of post-translational modifications. For instance, the sulfamoyl group can participate in hydrogen bonding networks, which are crucial for stabilizing enzyme-substrate complexes. This property makes the compound an attractive candidate for designing inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity.

The synthesis of N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl-N'-2-(4-sulfamoylphenyl)ethylethanediamide presents unique challenges due to its complex stereochemistry and multiple functional groups. However, recent developments in synthetic methodologies have made it possible to construct this molecule with high yield and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been instrumental in achieving the desired stereoselectivity. These advances not only facilitate the production of this compound but also open up new avenues for synthesizing related derivatives with tailored biological activities.

The potential therapeutic applications of this compound are vast and span multiple disease areas. For example, its ability to modulate neurotransmitter receptors has sparked interest in its use as an adjunct therapy for neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. Additionally, the sulfamoyl group's interaction with cellular signaling pathways suggests that it could be effective in treating inflammatory conditions by inhibiting key pro-inflammatory enzymes.

Ongoing research is focused on optimizing the pharmacokinetic properties of N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl-N'-2-(4-sulfamoylphenyl)ethylethanediamide through structural modifications. By fine-tuning its molecular weight and solubility profile, scientists aim to enhance its bioavailability and reduce potential side effects. Furthermore, pharmacogenomic studies are being conducted to understand how genetic variations among individuals may influence their response to this compound.

The role of computational modeling in predicting the behavior of such complex molecules cannot be overstated. Advanced algorithms can simulate how N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl-N'-2-(4-sulfamoylphenyl)ethylethanediamide interacts with biological targets at an atomic level. These simulations provide critical insights into optimizing drug design by identifying key residues involved in binding interactions and predicting potential metabolic pathways.

In conclusion, N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl-N'-2-(4-sulfamoylphenyl)ethylethanediamide (CAS No. 941893-89-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated potential for modulating biological pathways make it an exciting subject for future drug development efforts. As synthetic methodologies continue to evolve and computational tools become more sophisticated, the prospects for harnessing this compound's therapeutic potential are boundless.